Cas no 1558614-33-7 (Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl-)

• Product Name: Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl-
• CAS No: 1558614-33-7
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5282918
• Update Time: 2025-07-09

Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl-

• Inchi： 1S/C11H23NO/c1-3-10-6-4-5-7-11(10,13)9(2)8-12/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： WERJRMOIABXGKZ-UHFFFAOYSA-N
• SMILES： C1(C(C)CN)(O)CCCCC1CC

Additional information on Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl-

Introduction to Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl- (CAS No. 1558614-33-7)

Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl-, is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1558614-33-7, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications and potential in synthetic chemistry. The molecular structure of this compound incorporates several functional groups that contribute to its reactivity and utility in various chemical transformations.

The compound's name, Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl-, provides a detailed insight into its molecular architecture. The presence of a cyclohexane ring substituted with an amino group at the 1-position and ethyl groups at the 2-position highlights its complexity and potential for further functionalization. This structural configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. Cyclohexanol derivatives have been explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl- makes it a promising candidate for further investigation in drug discovery.

One of the most intriguing aspects of this compound is its role in catalytic processes. The amino and ethyl groups present in its structure can participate in various chemical reactions, making it an excellent ligand or intermediate in transition metal-catalyzed reactions. These reactions are crucial in organic synthesis, enabling the formation of complex molecular structures with high precision and yield. The study of such compounds contributes to the advancement of green chemistry principles by promoting more efficient and sustainable synthetic routes.

Recent research has also focused on the polymerization and material science applications of cyclohexanol derivatives. The ability to modify the structure of these compounds allows for the creation of polymers with tailored properties, which can be useful in various industrial applications. For instance, polymers derived from cyclohexanol-based monomers have shown promise in the development of biodegradable materials and advanced coatings.

The synthesis of Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and flow chemistry, have been employed to enhance the efficiency of these processes. These methods not only improve the scalability of production but also minimize waste generation, aligning with global efforts to promote environmental sustainability.

In addition to its synthetic utility, this compound has been studied for its potential role in medicinal chemistry. The structural features of cyclohexanol derivatives can be exploited to design molecules that interact selectively with biological targets. For example, modifications at the amino group can influence binding affinity to enzymes or receptors, which is critical for drug efficacy. Computational modeling and high-throughput screening techniques are often used to identify promising candidates for further development.

The pharmacokinetic properties of Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl- are also subjects of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable data on the compound's behavior within biological systems.

As research continues to evolve, new applications for cyclohexanol derivatives are likely to emerge. The combination of traditional organic synthesis with modern techniques such as biocatalysis and nanotechnology opens up exciting possibilities for innovation. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical applications that benefit society.

The economic impact of compounds like Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl- cannot be overstated. The pharmaceutical industry relies heavily on specialized intermediates like this one to develop new drugs efficiently. Investment in research and development ensures that innovative solutions can be brought to market quickly, addressing unmet medical needs worldwide.

In conclusion, Cyclohexanol, 1-(2-amino-1-methylethyl)-2-ethyl-, identified by CAS number 1558614-33-7, represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features make it a versatile intermediate with broad applications across multiple industries. As scientific understanding continues to grow, this compound is poised to play an increasingly important role in shaping the future of medicine and materials science.